Cas no 1804929-15-4 (Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate)
Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate
-
- Inchi: 1S/C10H9F4NO4/c1-17-8-5(4-11)3-6(19-10(12,13)14)15-7(8)9(16)18-2/h3H,4H2,1-2H3
- InChI Key: RRPAGYBKYQOPNX-UHFFFAOYSA-N
- SMILES: FCC1C=C(N=C(C(=O)OC)C=1OC)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 312
- XLogP3: 2.7
- Topological Polar Surface Area: 57.6
Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029085967-1g |
Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate |
1804929-15-4 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate
Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804929-15-4): A Comprehensive Overview
Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate, identified by its CAS number 1804929-15-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate fluorinated and methoxylated pyridine core, exhibits a unique set of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.
The structural motif of Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate is particularly noteworthy due to the presence of multiple fluorinated substituents. Fluoroalkyl and trifluoromethoxy groups are well-documented for their ability to modulate the pharmacokinetic and pharmacodynamic profiles of molecules. Specifically, the electron-withdrawing nature of these groups can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and excretion. These attributes have made such compounds increasingly popular in medicinal chemistry.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting complex biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The pyridine scaffold is a privileged structure in drug discovery, often serving as a core component in kinase inhibitors, antiviral agents, and other therapeutic interventions. The specific substitution pattern in Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate positions it as a promising building block for designing molecules with enhanced efficacy and selectivity.
One of the most compelling aspects of this compound is its potential utility in the synthesis of next-generation antineoplastic agents. Pyridine-based kinase inhibitors have shown considerable promise in clinical trials, with several drugs already on the market demonstrating significant therapeutic benefits. The fluorinated and methoxylated substituents in Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate are particularly relevant here, as they can be strategically incorporated into drug candidates to optimize interactions with target enzymes while minimizing off-target effects.
Recent studies have highlighted the role of fluorinated pyridines in enhancing the bioavailability of drug candidates. For instance, a 2021 study published in the journal *Organic Letters* demonstrated that incorporating fluoroalkyl groups into pyridine derivatives can significantly improve oral bioavailability by reducing metabolic degradation. This finding aligns well with the structural features of Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate, suggesting that it may serve as an effective scaffold for developing orally active therapeutics.
The synthesis of Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate presents unique challenges due to the sensitivity of the fluorinated functional groups. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. These techniques require meticulous optimization to ensure that the delicate fluorine atoms are not compromised during the synthetic process.
In addition to its pharmaceutical applications, this compound has shown potential in materials science and agrochemical research. Fluorinated pyridines are known for their stability under various environmental conditions, making them suitable for use in specialty chemicals that require high thermal and chemical resistance. Furthermore, their ability to interact with biological systems suggests possible applications in crop protection agents designed to target specific pests or pathogens.
The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are essential tools for confirming the structure and purity of compounds like Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate. These methods provide critical data for understanding how structural modifications influence chemical behavior and biological activity.
Ethical considerations are also paramount when working with fluorinated compounds due to their environmental persistence. While these molecules offer numerous benefits in drug development and material science, their long half-lives necessitate careful handling and disposal practices to minimize ecological impact. Regulatory agencies such as the U.S. Environmental Protection Agency (EPA) have established guidelines for managing fluorinated chemicals to ensure safety across industries.
Future research directions for Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate may include exploring its derivatives as lead compounds for new drug candidates or investigating its role in catalytic processes that enable sustainable chemical synthesis. The versatility of this scaffold makes it an attractive candidate for interdisciplinary studies that bridge organic chemistry with medicinal chemistry, materials science, and environmental science.
1804929-15-4 (Methyl 4-(fluoromethyl)-3-methoxy-6-(trifluoromethoxy)pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)